Cas no 2825008-56-6 (2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride)
2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- EN300-37470043
- 2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride
- 2825008-56-6
- 2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride
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- Inchi: 1S/C11H15FN2.2ClH/c1-14-7-6-13-8-11(14)9-2-4-10(12)5-3-9;;/h2-5,11,13H,6-8H2,1H3;2*1H
- InChI Key: HNRGYSFWBTVTPN-UHFFFAOYSA-N
- SMILES: Cl.Cl.FC1C=CC(=CC=1)C1CNCCN1C
Computed Properties
- Exact Mass: 266.0752821g/mol
- Monoisotopic Mass: 266.0752821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37470043-0.05g |
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride |
2825008-56-6 | 95.0% | 0.05g |
$81.0 | 2025-03-16 | |
| Enamine | EN300-37470043-0.1g |
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride |
2825008-56-6 | 95.0% | 0.1g |
$120.0 | 2025-03-16 | |
| Enamine | EN300-37470043-0.25g |
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride |
2825008-56-6 | 95.0% | 0.25g |
$172.0 | 2025-03-16 | |
| Enamine | EN300-37470043-0.5g |
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride |
2825008-56-6 | 95.0% | 0.5g |
$320.0 | 2025-03-16 | |
| Enamine | EN300-37470043-1.0g |
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride |
2825008-56-6 | 95.0% | 1.0g |
$428.0 | 2025-03-16 | |
| Enamine | EN300-37470043-2.5g |
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride |
2825008-56-6 | 95.0% | 2.5g |
$838.0 | 2025-03-16 | |
| Enamine | EN300-37470043-5.0g |
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride |
2825008-56-6 | 95.0% | 5.0g |
$1240.0 | 2025-03-16 | |
| Enamine | EN300-37470043-10.0g |
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride |
2825008-56-6 | 95.0% | 10.0g |
$1839.0 | 2025-03-16 | |
| Aaron | AR028RN5-50mg |
2-(4-fluorophenyl)-1-methylpiperazinedihydrochloride |
2825008-56-6 | 95% | 50mg |
$137.00 | 2025-02-16 | |
| Aaron | AR028RN5-100mg |
2-(4-fluorophenyl)-1-methylpiperazinedihydrochloride |
2825008-56-6 | 95% | 100mg |
$190.00 | 2025-02-16 |
2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride
Research Brief on 2-(4-Fluorophenyl)-1-methylpiperazine Dihydrochloride (CAS: 2825008-56-6)
2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride (CAS: 2825008-56-6) is a chemical compound of significant interest in medicinal chemistry and neuropharmacology research. This piperazine derivative has shown potential as a key intermediate in the synthesis of bioactive molecules targeting central nervous system disorders. Recent studies have focused on its role as a precursor for serotonin receptor modulators, particularly 5-HT1A and 5-HT2A ligands, with implications for treating depression, anxiety, and schizophrenia.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel atypical antipsychotics. Researchers utilized 2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride as a building block to create a series of compounds with improved D2/5-HT2A receptor binding profiles. The dihydrochloride salt form was particularly noted for its enhanced solubility and stability in aqueous formulations compared to the free base form.
Pharmacokinetic studies conducted in 2024 revealed that derivatives containing this structural motif exhibit favorable blood-brain barrier penetration. The fluorophenyl group contributes to optimal lipophilicity (logP ~2.3), while the methylpiperazine moiety provides necessary hydrogen bonding capacity for receptor interaction. These properties make it a valuable scaffold for CNS drug development.
Recent synthetic improvements have focused on greener chemistry approaches for producing 2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride. A 2024 publication in Organic Process Research & Development described a continuous flow synthesis method that reduced reaction times from 18 hours to 45 minutes while maintaining yields above 85%. This advancement addresses previous challenges in scaling up production of this important intermediate.
Emerging applications include its use in positron emission tomography (PET) tracer development. The fluorine-18 labeled analog ([18F]2-(4-fluorophenyl)-1-methylpiperazine) is being evaluated as a potential radioligand for serotonin receptor imaging. Preliminary results show promising in vivo stability and specific binding in primate models, with clinical trials anticipated in 2025.
Safety and toxicology data compiled in recent regulatory filings indicate that 2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride has an acceptable preclinical safety profile. Acute toxicity studies in rodents established an LD50 >500 mg/kg, while genotoxicity assays (Ames test, micronucleus) showed no mutagenic potential at therapeutic concentrations. These findings support its continued development as a pharmaceutical intermediate.
The compound's commercial availability has expanded significantly, with current Good Manufacturing Practice (cGMP) certified suppliers offering kilogram-scale quantities. Market analysis projects a compound annual growth rate of 7.2% for this intermediate through 2028, driven by increasing demand for next-generation neuropsychiatric therapeutics.
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